Cas no 55719-88-5 (2H-Tetrazole,5-phenyl-, barium salt (2:1))

• Product Name: 2H-Tetrazole,5-phenyl-, barium salt (2:1)
• CAS No: 55719-88-5
• MF: C₁₄H₁₀BaN₈
• MW: 427.609796047211
• CID: 370133
• PubChem ID: 108758
• Update Time: 2025-04-19

2H-Tetrazole,5-phenyl-, barium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-phenyl-, barium salt (2:1)
• 5-phenyl-1H-tetrazole, barium salt
• 1H-Tetrazole, 5-phenyl-, barium salt
• 5-Phenyl tetrazole, barium salt
• barium bis(5-phenyltetrazol-1-ide)
• 5-phenyl-1h-tetrazol barium salt
• EINECS 259-775-0
• DTXSID5069043
• 5-Phenyl-1H-tetrazole,barium salt
• 2H-Tetrazole, 5-phenyl-, barium salt (2:1)
• 55719-88-5
• NS00087613

• Inchi： 1S/2C7H5N4.Ba/c2*1-2-4-6(5-3-1)7-8-10-11-9-7;/h2*1-5H;/q2*-1;+2
• InChI Key： UWEHKQXAACULAX-UHFFFAOYSA-N
• SMILES： [Ba+2].[N-]1C(C2C=CC=CC=2)=NN=N1.[N-]1C(C2C=CC=CC=2)=NN=N1

Computed Properties

• Exact Mass: 428.008083
• Monoisotopic Mass: 428.008083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3

Experimental Properties

• Boiling Point: 330.5°Cat760mmHg
• Flash Point: 161.3°C